Cas no 37936-41-7 (7-Benzothiazolesulfonicacid, 2-[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl-)

• Product Name: 7-Benzothiazolesulfonicacid, 2-[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl-
• CAS No: 37936-41-7
• MF: C₁₈H₁₃N₅O₆S₂
• MW: 459.455720663071
• CID: 307540
• PubChem ID: 118229
• Update Time: 2025-04-19

7-Benzothiazolesulfonicacid, 2-[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonicacid, 2-[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl-
• 6-methyl-2-[4-[(2,4,6-trioxo-1,3-diazinan-5-yl)diazenyl]phenyl]-1,3-benzothiazole-7-sulfonic acid
• 2-(4-((Hexahydro-2,4,6-trioxopyrimidin-5-yl)azo)phenyl)-6-methylbenzothiazole-7-sulphonic acid
• 6-methyl-2-{4-[(E)-(2,4,6-trioxohexahydropyrimidin-5-yl)diazenyl]phenyl}-1,3-benzothiazole-7-sulfonic acid
• 7-Benzothiazolesulfonic acid, 2-(4-((hexahydro-2,4,6-trioxo-5-pyrimidinyl)azo)phenyl)-6-methyl-
• 7-Benzothiazolesulfonic acid, 2-(4-(2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl)phenyl)-6-methyl-
• NS00089020
• EINECS 253-724-6
• 7-Benzothiazolesulfonic acid, 2-[4-[(hexahydro-2,4,6-trioxo-5-pyrimidinyl)azo]phenyl]-6-methyl-
• 7-Benzothiazolesulfonic acid, 2-[4-[2-(hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl-
• TKL3B3QB9P
• DTXSID7068057
• SCHEMBL8923332
• 37936-41-7
• 2-[4-[2-(Hexahydro-2,4,6-trioxo-5-pyrimidinyl)diazenyl]phenyl]-6-methyl-7-benzothiazolesulfonic acid

• Inchi： 1S/C18H13N5O6S2/c1-8-2-7-11-13(14(8)31(27,28)29)30-17(19-11)9-3-5-10(6-4-9)22-23-12-15(24)20-18(26)21-16(12)25/h2-7,12H,1H3,(H,27,28,29)(H2,20,21,24,25,26)/b23-22+
• InChI Key： APIDSQKETXQPQW-GHVJWSGMSA-N
• SMILES： S(C1C(C)=CC=C2C=1SC(C1C=CC(=CC=1)/N=N/C1C(NC(NC1=O)=O)=O)=N2)(=O)(=O)O

Computed Properties

• Exact Mass: 459.03089
• Monoisotopic Mass: 459.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Density: 1.8
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.825
• PSA: 167.25